Cas no 1021272-77-4 (2-(3-Bromo-5-chloro-2-hydroxyphenyl)acetic acid)

2-(3-Bromo-5-chloro-2-hydroxyphenyl)acetic acid structure

1021272-77-4 structure

Product Name:2-(3-Bromo-5-chloro-2-hydroxyphenyl)acetic acid

CAS No:1021272-77-4

Molecular Formula:C₈H₆BrClO₃

Molecular Weight:265.488440990448

CID:5250423

2-(3-Bromo-5-chloro-2-hydroxyphenyl)acetic acid Properties

Names and Identifiers

- 2-(3-Bromo-5-chloro-2-hydroxyphenyl)acetic acid
- 2-(3-Bromo-5-chloro-2-hydroxyphenyl)aceticacid
- CID 83902382
- InChIKey： JFSOJWGGEFBZHC-UHFFFAOYSA-N
- Inchi： 1S/C8H6BrClO3/c9-6-3-5(10)1-4(8(6)13)2-7(11)12/h1,3,13H,2H2,(H,11,12)
- SMILES： BrC1=CC(=CC(=C1O)CC(=O)O)Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Heavy Atom Count: 13
Complexity: 200
XLogP3: 2.3
Topological Polar Surface Area: 57.5

2-(3-Bromo-5-chloro-2-hydroxyphenyl)acetic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-380667-0.05g	2-(3-bromo-5-chloro-2-hydroxyphenyl)acetic acid	1021272-77-4		0.05g	$707.0
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01052418-1g	2-(3-Bromo-5-chloro-2-hydroxyphenyl)acetic acid	1021272-77-4	95%	1g	￥4109.0

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